Cas no 1421444-29-2 (2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide)

• Product Name: 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide
• CAS No: 1421444-29-2
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5364881
• Update Time: 2025-10-29

2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-N-(2-methoxy-5-pyrimidinyl)benzamide
• 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide

• Inchi： 1S/C14H15N3O4/c1-19-11-6-4-5-10(12(11)20-2)13(18)17-9-7-15-14(21-3)16-8-9/h4-8H,1-3H3,(H,17,18)
• InChI Key： XTJNWMVYYAFQPG-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(OC)N=C1)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.70±0.70(Predicted)

Additional information on 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide

2,3-Dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide: A Comprehensive Overview of CAS No. 1421444-29-2

2,3-Dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide (CAS No. 1421444-29-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of methoxy groups and a pyrimidine moiety, which contribute to its biological activity and pharmacological properties.

The molecular structure of 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide consists of a benzene ring substituted with two methoxy groups at the 2 and 3 positions, and an amide linkage to a 2-methoxypyrimidine ring. The methoxy groups are known to enhance the lipophilicity and stability of the molecule, while the pyrimidine ring provides a platform for interactions with biological targets. This combination of functional groups makes 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide an interesting candidate for various therapeutic applications.

Recent studies have focused on the potential of 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. These findings suggest that 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying these effects is thought to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight the potential of 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide have also been studied in detail. In animal models, this compound has shown good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, kidneys, and tumor sites. The half-life of 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide in plasma is moderate, allowing for once or twice daily dosing regimens in clinical settings. These pharmacokinetic characteristics make it an attractive candidate for further development as a therapeutic agent.

Toxicity studies have indicated that 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide is generally well-tolerated at therapeutic doses. In acute toxicity tests in rodents, no significant adverse effects were observed at doses up to 1000 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety profiles in preclinical models. These studies will provide crucial data for assessing the safety and efficacy of 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide in human clinical trials.

The synthetic route for preparing 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the benzene ring with methoxy substituents, followed by coupling with a 2-methoxypyrimidine derivative via an amide bond formation reaction. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and reduce reaction times.

In conclusion, 2,3-dimethoxy-N-(2-methoxypyrimidin-5-yl)benzamide (CAS No. 1421444-29-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.